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Compound of Interest

Compound Name: 1-Methylacenaphthylene

Cat. No.: B15367223 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the health and safety

considerations for handling 1-Methylacenaphthylene. As of the time of writing, a specific

Safety Data Sheet (SDS) and complete toxicological data for 1-Methylacenaphthylene are not

readily available. Therefore, this guide is based on the chemical properties of 1-
Methylacenaphthylene, data from structurally similar compounds such as 1-

methylnaphthalene and acenaphthylene, and general safety protocols for handling polycyclic

aromatic hydrocarbons (PAHs) and potentially carcinogenic substances. It is imperative that all

laboratory personnel conduct their own risk assessments and adhere to their institution's safety

guidelines before handling this compound.

Introduction to 1-Methylacenaphthylene
1-Methylacenaphthylene is a polycyclic aromatic hydrocarbon (PAH). PAHs are a class of

organic compounds that are of significant interest in various fields of research, including

materials science and drug development. Due to the general classification of many PAHs as

potentially carcinogenic, it is crucial to handle 1-Methylacenaphthylene with a high degree of

caution. This guide outlines the known properties, potential hazards, and recommended safety

procedures for its handling in a laboratory setting.
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A summary of the known physical and chemical properties of 1-Methylacenaphthylene is

provided in the table below. This information is critical for understanding its behavior and for

implementing appropriate storage and handling procedures.

Property Value Reference

Molecular Formula C₁₃H₁₀

Molecular Weight 166.22 g/mol [1]

Appearance Not specified; likely a solid

Boiling Point 563.74 K (calculated) [2]

Melting Point Not specified

Octanol/Water Partition

Coefficient (logPoct/wat)
3.714 (calculated) [2]

Water Solubility (log10WS) -4.55 (calculated) [2]

Toxicological Data (Inferred from Structurally
Similar Compounds)
As specific toxicological data for 1-Methylacenaphthylene is unavailable, the following table

summarizes data for the related compounds 1-methylnaphthalene and acenaphthylene to

provide an indication of potential hazards. It is important to treat 1-Methylacenaphthylene as

having at least a similar hazard profile.
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Compound Hazard Statements
Toxicological Data
(LD50/LC50)

Reference

1-Methylnaphthalene

Harmful if swallowed.

Irritating to eyes,

respiratory system

and skin. Toxic to

aquatic life with long

lasting effects.

Oral LD50 (Rat): 1840

mg/kg
[3]

Acenaphthylene

Harmful if swallowed.

Causes skin irritation.

Causes serious eye

irritation. May cause

respiratory irritation.

Not specified in the

provided search

results.

Note: The absence of data does not mean the absence of hazard. Given its classification as a

PAH, 1-Methylacenaphthylene should be handled as a potential carcinogen.

Hazard Identification and Risk Assessment
Based on the data from related compounds and the general properties of PAHs, the primary

hazards associated with 1-Methylacenaphthylene are:

Carcinogenicity: Many PAHs are classified as known or suspected carcinogens.

Irritation: Potential for skin, eye, and respiratory tract irritation.

Toxicity: Potential for harm if ingested, inhaled, or absorbed through the skin.

Environmental Hazard: Likely to be toxic to aquatic life.

A thorough risk assessment should be conducted before any experiment involving 1-
Methylacenaphthylene. This assessment should consider the quantity of substance being

used, the nature of the experimental procedures, and the potential for exposure.
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The following protocols are based on general best practices for handling potentially hazardous

chemicals, particularly PAHs and suspect carcinogens.

Engineering Controls
The primary method for controlling exposure to hazardous chemicals is through the use of

engineering controls.

Receiving and
Unpacking Secure StorageInspect & Log Preparation in

Fume Hood

Transport in
Secondary Container Experimentation

Decontamination of
Work Area & Equipment

Waste DisposalCollect Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15367223?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15367223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

